Cas no 1624260-30-5 (8-Fluoro-2-(trifluoromethyl)quinoline)

• Product Name: 8-Fluoro-2-(trifluoromethyl)quinoline
• CAS No: 1624260-30-5
• MF: C₁₀H₅F₄N
• MW: 215.14701628685
• CID: 4611273
• PubChem ID: 21452046
• Update Time: 2025-11-02

8-Fluoro-2-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 8-Fluoro-2-(trifluoromethyl)quinoline
• SB69887

• MDL： MFCD27922850
• Inchi： 1S/C10H5F4N/c11-7-3-1-2-6-4-5-8(10(12,13)14)15-9(6)7/h1-5H
• InChI Key： CHOFHSSVBBYFMT-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=CC=C(C(F)(F)F)N=C21

Computed Properties

• Exact Mass: 215.03581181g/mol
• Monoisotopic Mass: 215.03581181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 8-Fluoro-2-(trifluoromethyl)quinoline

8-Fluoro-2-(trifluoromethyl)quinoline: A Promising Quinoline Derivative with Multifaceted Biological Activities

8-Fluoro-2-(trifluoromethyl)quinoline is a fluorinated quinoline compound with a unique molecular structure that has attracted significant attention in the field of medicinal chemistry. The CAS No. 1624260-30-5 corresponds to a compound that features a quinoline core with two fluorine substituents at specific positions. This structural modification not only enhances the molecular stability but also introduces novel pharmacological properties, making it a potential candidate for therapeutic applications. Recent studies have highlighted the role of fluorine substitution in modulating the biological activity of quinoline derivatives, particularly in the context of anti-inflammatory and anti-cancer research.

The quinoline scaffold is a well-established pharmacophore in drug discovery, known for its ability to interact with various biological targets. The introduction of fluorine atoms into this structure, as seen in 8-Fluoro-2-(trifluoromethyl)quinoline, can significantly alter the electronic properties of the molecule. This change is critical for optimizing the compound's interaction with enzymes, receptors, and other biological macromolecules. For instance, the trifluoromethyl group at the 2-position provides a strong electron-withdrawing effect, which may influence the molecule's ability to bind to specific protein targets.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of 8-Fluoro-2-(trifluoromethyl)quinoline in biological systems. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits enhanced affinity for the COX-2 enzyme, a key target in the development of anti-inflammatory drugs. The fluorine substitution at the 8-position was found to improve the compound's metabolic stability, reducing its susceptibility to enzymatic degradation. This property is particularly valuable in the design of long-acting pharmaceutical agents.

Moreover, the quinoline core of 8-Fluoro-2-(tr,ifluoromethyl)quinoline has been explored for its potential in targeting cancer-related pathways. A 2024 preclinical study in Bioorganic & Medicinal Chemistry reported that this compound demonstrates selective cytotoxicity against prostate cancer cells by modulating the PI3K/AKT/mTOR signaling pathway. The trifluoromethyl group at the 2-position was implicated in enhancing the compound's ability to inhibit the growth of these cells, suggesting a possible role in the development of targeted cancer therapies.

The synthesis of 8-Fluoro-2-(trifluoromethyl)quinoline has been a focus of recent chemical research, with several methodologies being optimized to improve yield and purity. One notable approach involves the use of fluorinated reagents in the final step of the synthesis process. This method allows for the precise introduction of fluorine atoms, ensuring the desired molecular structure. The development of such synthetic strategies is crucial for the large-scale production of this compound, which is necessary for both academic research and potential pharmaceutical applications.

From a pharmacokinetic perspective, the fluorine substitution in 8-Fluoro-2-(trifluoromethyl)quinoline has been shown to improve its solubility and bioavailability. A 2023 study in Drug Metabolism and Disposition found that the compound exhibits better oral bioavailability compared to its non-fluorinated counterparts. This property is advantageous for drug development, as it reduces the need for high dosages and minimizes the risk of adverse effects. The trifluoromethyl group also contributes to the compound's resistance to metabolic degradation, further enhancing its therapeutic potential.

Despite its promising properties, the 8-Fluoro-2-(trifluoromethyl)quinoline compound is still in the early stages of research and development. Ongoing studies are focused on elucidating its mechanisms of action and identifying potential side effects. The quinoline scaffold, while well-established, requires further investigation to fully understand how the addition of fluorine atoms influences its biological activity. Researchers are also exploring the possibility of combining this compound with other drugs to create synergistic therapeutic effects.

In conclusion, 8-Fluoro-2-(trifluoromethyl)quinoline represents a significant advancement in the field of quinoline derivatives. Its unique molecular structure, enhanced stability, and potential therapeutic applications make it a promising candidate for further research. As the field of medicinal chemistry continues to evolve, compounds like this one may play a crucial role in the development of new and more effective treatments for a variety of diseases.